Cas no 1804681-17-1 (5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-methanol)

• Product Name: 5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-methanol
• CAS No: 1804681-17-1
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 4872818
• Update Time: 2025-06-25

5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-methanol

• Inchi： 1S/C8H8ClF2NO/c1-4-5(9)2-12-6(3-13)7(4)8(10)11/h2,8,13H,3H2,1H3
• InChI Key： KWYKZPCXNVIVOA-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CO)C(C(F)F)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Additional information on 5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-methanol

Introduction to 5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-methanol (CAS No. 1804681-17-1)

5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-methanol (CAS No. 1804681-17-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents. The combination of a chloro, difluoromethyl, and methyl substituent on the pyridine ring, along with the methanol functional group, imparts distinct chemical and biological properties that make it a valuable candidate for further investigation.

The synthesis of 5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-methanol involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of a pyridine core, followed by the introduction of the chloro, difluoromethyl, and methyl substituents. The final step involves the addition of the methanol group to achieve the desired structure. Recent advancements in synthetic methodologies have made this process more efficient and scalable, facilitating its production for both research and industrial purposes.

In terms of its chemical properties, 5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-methanol exhibits notable solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility profile is crucial for its application in biological assays and pharmaceutical formulations. Additionally, the compound's stability under various conditions has been extensively studied to ensure its reliability in different experimental settings.

The biological activity of 5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-methanol has been a focal point of recent research. Studies have demonstrated that this compound possesses potent inhibitory effects on specific enzymes and receptors, making it a potential lead for drug discovery. For instance, it has shown significant activity against kinases and G protein-coupled receptors (GPCRs), which are key targets in many disease pathways. These findings have sparked interest in exploring its therapeutic potential for conditions such as cancer, neurodegenerative diseases, and inflammatory disorders.

Clinical trials involving 5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-methanol are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results have been encouraging, with the compound demonstrating favorable pharmacokinetic properties and minimal adverse effects. These trials are crucial for advancing the compound from preclinical stages to clinical applications, ultimately leading to its potential approval as a new therapeutic agent.

Beyond its direct therapeutic applications, 5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-methanol has also found use as a valuable tool in academic research. Its unique structure and biological activity make it an excellent probe for studying enzyme mechanisms and receptor interactions. Researchers are leveraging this compound to gain deeper insights into cellular processes and disease mechanisms, contributing to the broader understanding of human health and disease.

In conclusion, 5-Chloro-3-(difluoromethyl)-4-methylpyridine-2-methanol (CAS No. 1804681-17-1) is a promising compound with significant potential in both research and pharmaceutical development. Its unique chemical structure and biological activity position it as a valuable candidate for further exploration. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing medical science and improving patient outcomes.